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Compound of Interest

Compound Name: 6-Aminopicolinic acid

Cat. No.: B188573

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and analytical characterization of 6-Aminopicolinic acid. This
compound serves as a crucial building block in the synthesis of various pharmaceutical agents
and other specialty chemicals.

Core Molecular and Physicochemical Properties

6-Aminopicolinic acid, systematically named 6-aminopyridine-2-carboxylic acid, is a
substituted pyridine derivative. Its structural and chemical properties are fundamental to its
reactivity and applications in medicinal chemistry and materials science.
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Property Data

Molecular Formula CeHsN20:2

Molecular Weight 138.12 g/mol

CAS Number 23628-31-1

IUPAC Name 6-aminopyridine-2-carboxylic acid
Synonyms 6-Amino-2-picolinic acid
Appearance White to off-white crystalline powder
Melting Point 280-285°C (decomposition)[1]

Slightly soluble in water; soluble in DMSO,

Solubility ethanol, and alkaline solutions.[1] Soluble in hot
water.[2][3]
Density ~1.45 g/cm?3 (estimated)[1]

Molecular Structure

The molecular structure of 6-Aminopicolinic acid consists of a pyridine ring substituted with a
carboxylic acid group at position 2 and an amino group at position 6.

Experimental Protocols
Synthesis of 6-Aminopicolinic Acid Methyl Ester

A common derivative for further synthetic modifications is the methyl ester. A representative
synthesis protocol is as follows:

« Esterification:
o Dissolve 10g of 6-aminopyridine-2-carboxylic acid in 150ml of methanol.
o Add 20ml of concentrated sulfuric acid dropwise.

o Reflux the mixture for 16 hours.
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o Remove the majority of methanol under vacuum.

o Pour the residue into ice water.

o Adjust the pH to 8-9 with a 6N sodium hydroxide solution.

o Extract the product with ethyl acetate.

o Wash the organic phase with brine, dry it over sodium sulfate, and filter.

o Concentrate the filtrate to obtain 6-aminopicolinic acid methyl ester.[4]

Spectroscopic Characterization

The structural identity and purity of 6-Aminopicolinic acid and its derivatives are typically
confirmed using spectroscopic methods.

e 1H NMR Spectroscopy: The proton nuclear magnetic resonance (*H NMR) spectrum of the
methyl ester in CDClIs would show characteristic signals: a singlet for the methyl protons at
approximately 3.91 ppm, a broad singlet for the amine protons around 4.91 ppm, and distinct
signals for the aromatic protons on the pyridine ring.[4] The acidic proton of the carboxylic
acid in the parent compound typically appears far downfield, in the 10-12 ppm region, often
as a broad singlet.[5]

e 13C NMR Spectroscopy: The carbon-13 NMR spectrum provides information on the carbon
framework. For the methyl ester, expected signals include those for the methyl carbon, the
aromatic carbons, and the carbonyl carbon.[4] The carbonyl carbon of a carboxylic acid
typically resonates in the 160-180 ppm range.[5]

o Mass Spectrometry: Mass spectrometry is used to determine the molecular weight and
fragmentation pattern. For 6-Aminopicolinic acid, the molecular ion peak would be
observed at an m/z corresponding to its molecular weight.

Applications in Research and Development

6-Aminopicolinic acid is a versatile building block in organic synthesis. Its key applications
include:
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e Pharmaceutical Intermediates: It is a critical component in the synthesis of various active
pharmaceutical ingredients, including antiviral agents.[1]

o Agrochemicals: The scaffold is utilized in the development of new agrochemicals.[1]

o Metal-Chelating Agents: The presence of the carboxylic acid and the pyridine nitrogen allows
for the formation of stable complexes with metal ions, making it useful in the formulation of

specialty chemicals.[1]

Logical Workflow: Synthesis and Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of a

derivative of 6-Aminopicolinic acid, such as its methyl ester.
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Caption: Synthesis and characterization workflow for 6-Aminopicolinic acid methyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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